Cas no 62222-04-2 (2-Propenal, 2-(phenylmethoxy)-)

• Product name: 2-Propenal, 2-(phenylmethoxy)-
• CAS No: 62222-04-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 453802
• PubChem ID: 10866642

2-Propenal, 2-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenal, 2-(phenylmethoxy)-
• 2-BENZYLOXY-PROPENAL
• 2-phenylmethoxyprop-2-enal
• 2-(benzyloxy)acrylaldehyde
• 2-benzyloxy-2-methylene-ethanal
• 2-Benzyloxyacrylaldehyd
• 2-benzyloxyprop-2-enal
• 2-Propenal,2-(phenylmethoxy)
• 2-(BENZYLOXY)PROP-2-ENAL
• DTXSID80446341
• EN300-7810032
• SCHEMBL3389946
• Z1198183530
• AKOS006330747
• 62222-04-2

• Inchi： InChI=1S/C10H10O2/c1-9(7-11)12-8-10-5-3-2-4-6-10/h2-7H,1,8H2
• InChI Key： DUWRSVDDDWAILK-UHFFFAOYSA-N
• SMILES： C=C(C=O)OCC1=CC=CC=C1

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 1.91580

2-Propenal, 2-(phenylmethoxy)- Security Information

2-Propenal, 2-(phenylmethoxy)- Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Additional information on 2-Propenal, 2-(phenylmethoxy)-

Comprehensive Overview of 2-Propenal, 2-(phenylmethoxy)- (CAS No. 62222-04-2): Properties, Applications, and Industry Insights

2-Propenal, 2-(phenylmethoxy)- (CAS No. 62222-04-2) is an organic compound widely recognized for its versatile applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Its molecular structure combines an α,β-unsaturated aldehyde with a benzyl ether group, making it a valuable building block in organic chemistry. The compound is also referred to by synonyms such as 2-(Benzyloxy)acrolein or Benzyloxypropenal, which are frequently searched in academic and industrial databases.

In recent years, the demand for 2-Propenal, 2-(phenylmethoxy)- has surged due to its role in sustainable fragrance formulations. With growing consumer interest in eco-friendly perfumery and green chemistry, researchers are exploring its potential as a precursor for biodegradable aroma compounds. This aligns with the trending search queries like "sustainable aldehydes in perfumery" and "green synthesis of fragrance intermediates." Its low volatility and stability under mild conditions further enhance its appeal for industrial applications.

From a technical perspective, CAS No. 62222-04-2 exhibits a boiling point of approximately 250–260°C and a molecular weight of 162.19 g/mol. Its UV absorption spectrum (often queried as "UV-Vis data for 2-(phenylmethoxy)propenal") shows peaks near 220 nm and 280 nm, critical for analytical validation in quality control. The compound’s solubility profile—soluble in organic solvents like ethanol and acetone but insoluble in water—makes it ideal for reactions in non-aqueous media.

The pharmaceutical industry leverages 2-Propenal, 2-(phenylmethoxy)- as a key intermediate in synthesizing bioactive molecules. Recent patents highlight its use in anticancer drug candidates, correlating with popular searches such as "aldehyde derivatives in medicinal chemistry." Its Michael acceptor functionality enables conjugation with nucleophiles, a feature exploited in targeted drug delivery systems. This has sparked discussions in forums about "role of α,β-unsaturated aldehydes in drug design."

In agrochemical research, this compound is gaining traction for developing plant growth regulators and pest control agents. Studies indexed under keywords like "phenylmethoxy aldehydes in agriculture" demonstrate its efficacy in modulating plant metabolic pathways. Regulatory agencies have approved derivatives of 62222-04-2 for limited agricultural use, provided they meet OECD guidelines for environmental safety—a topic frequently searched by compliance officers.

Handling and storage recommendations for 2-Propenal, 2-(phenylmethoxy)- emphasize protection from light and moisture, with inert gas purging suggested for long-term stability. Analytical methods such as GC-MS and HPLC (common search terms like "HPLC analysis of benzyloxypropenal") are employed to ensure purity ≥98%, a standard requirement for industrial procurement. Suppliers often provide technical data sheets detailing spectroscopic fingerprints and impurity profiles to facilitate seamless integration into production workflows.

Future research directions for CAS No. 62222-04-2 include exploring its catalytic asymmetric reactions—a hotspot in academic searches—and optimizing flow chemistry protocols to enhance yield. As industries prioritize circular economy principles, recycling strategies for byproducts derived from this compound are under investigation, addressing queries like "upcycling aldehyde waste streams." Collaborative efforts between academia and manufacturers aim to expand its applications while minimizing ecological footprints.